7,15-Isopimaradien-18-oic Acid

• CAS No.: 5835-26-7
• Product Name: 7,15-Isopimaradien-18-oic Acid
• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• IUPAC Name: (1R,4aR,4bS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,4b,5,6,8,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
• Standard InChI: InChI=1S/C20H30O2/c1-5-18(2)12-9-15-14(13-18)7-8-16-19(15,3)10-6-11-20(16,4)17(21)22/h5,7,15-16H,1,6,8-13H2,2-4H3,(H,21,22)/t15-,16+,18-,19+,20+/m0/s1
• Standard InChIKey: MXYATHGRPJZBNA-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@]1(CC[C@H]2C(=CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)O)C)C1)C=C
• Canonical SMILES: CC1(CCC2C(=CCC3C2(CCCC3(C)C(=O)O)C)C1)C=C
• Melting Point: 162-164°C
• Physical Description: Solid
• Description: Isopimaric acid, also known as micropinic acid or isopimarate, belongs to the class of organic compounds known as diterpenoids. These are terpene compounds formed by four isoprene units. Isopimaric acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isopimaric acid has been primarily detected in saliva. Within the cell, isopimaric acid is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: (1R,4aR,4bS,7S,10aR)-7-Ethenyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-1,4a,7-trimethyl-1-phenanthrenecarboxylic acid; (-)-13b-Methyl-13-vinylpodocarp-7-en-15-oic acid; (+)-Isopimaric acid
• Reference: Imaizumei, Y. et al., Mol. Pharmacol., 62, 836 (2002); Chang, S. et al., AM. J. Physiol., 298, F1416 (2010)
• PubChem Compound: 267302
• Last Modified: Nov 11 2021